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Compound of Interest

Compound Name: Boc-D-Pen(pMeBzl)-OH.DCHA

CAS No.: 198470-36-9

Cat. No.: B613697

Get Quote

In the landscape of therapeutic peptide development, the incorporation of non-proteinogenic

amino acids is a cornerstone strategy for modulating structure, stability, and biological activity.

Among these, D-Penicillamine (D-Pen), a chiral analog of cysteine featuring gem-dimethyl

groups at the β-carbon, offers unique conformational constraints. These constraints are

invaluable in designing peptides with specific folds, enhanced resistance to enzymatic

degradation, and novel receptor-binding profiles. When D-penicillamine is incorporated into a

peptide sequence, the steric bulk of the gem-dimethyl groups can influence disulfide bond

formation and overall peptide architecture[1].

This guide provides a detailed technical overview of Boc-D-Pen(pMeBzl)-OH.DCHA, a

specialized building block designed for use in Boc-chemistry Solid Phase Peptide Synthesis

(SPPS). We will dissect its chemical structure, elucidate the strategic rationale behind its

unique formulation as a dicyclohexylammonium (DCHA) salt, and provide field-proven

protocols for its effective application in the synthesis of complex peptides for research and drug

development. This molecule is a key intermediate, connecting foundational organic chemistry

with advanced pharmaceutical manufacturing[2].
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Deconstructing the Molecular Architecture
The efficacy of Boc-D-Pen(pMeBzl)-OH.DCHA as a synthetic building block stems from the

specific and synergistic roles of its four key components: the D-Penicillamine core, the N-α-Boc

protecting group, the S-pMeBzl protecting group, and the DCHA counter-ion.

D-Penicillamine (D-Pen) Core: The foundational amino acid, providing the unique structural

properties conferred by the β,β-dimethylcysteine scaffold. The D-configuration is critical for

creating peptides with non-natural stereochemistry, often leading to increased stability in

biological systems.

Boc (tert-Butoxycarbonyl) Group: A temporary protecting group for the N-α-amino function.

Its key characteristic is its lability to moderate acids, such as Trifluoroacetic Acid (TFA),

allowing for its selective removal at each cycle of SPPS without disturbing more robust

protecting groups[3][4].

pMeBzl (para-methylbenzyl) Group: A semi-permanent protecting group for the thiol side

chain of the penicillamine residue. As a benzyl-based protecting group, it is stable to the

repetitive TFA treatments used to remove the Boc group. Its removal requires treatment with

very strong acids, typically anhydrous Hydrogen Fluoride (HF), at the final stage of

synthesis[4][5]. This differential acid lability is the foundation of the classical Boc/Bzl

protection strategy[3].

DCHA (Dicyclohexylamine) Salt: The carboxylic acid of the protected amino acid is

formulated as a salt with the bulky secondary amine, dicyclohexylamine. This is not merely

for convenience; it is a strategic choice to improve the reagent's physical properties. Many

protected amino acids are oils or amorphous solids that are difficult to handle, purify, and

store. The formation of a DCHA salt often yields a stable, crystalline solid with a sharp

melting point, enhancing its shelf-life and ensuring high purity[6][7].

Below is a visualization of the complete ionic complex.

Caption: The ionic complex of Boc-D-Pen(pMeBzl)-OH and Dicyclohexylamine.
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Accurate characterization of a synthetic building block is critical for reproducible outcomes. The

data below has been consolidated from various chemical supplier datasheets.

Property Value Source(s)

Chemical Name

N-cyclohexylcyclohexanamine;

(2R)-3-methyl-3-[(4-

methylphenyl)methylsulfanyl]-2

-[(2-methylpropan-2-

yl)oxycarbonylamino]butanoic

acid

[2]

CAS Number 198470-36-9 [2][8]

Molecular Formula

C₃₀H₅₀N₂O₄S (combined)

C₁₈H₂₇NO₄S (acid) • C₁₂H₂₃N

(base)

[2][8]

Molecular Weight 534.8 g/mol [8]

Appearance

Typically a white to off-white

crystalline powder. The salt

formation promotes

crystallinity.

[6]

Purity ≥98% (typically by HPLC) [2][8]

Solubility

Sparingly soluble in water.

Soluble in organic solvents like

Dichloromethane (DCM) and

Ethyl Acetate (EtOAc) upon

conversion to the free acid.

Storage Conditions

Store in a sealed container in a

cool, dry place (0-8 °C

recommended). For long-term

storage of stock solutions,

-20°C is advised to prevent

degradation.

[2][9]
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The DCHA Salt: A Self-Validating System for Purity
and Stability
The decision to supply this reagent as a DCHA salt is a deliberate choice to ensure quality.

Free-acid forms of complex amino acid derivatives can be prone to decomposition over time or

may exist as non-crystalline oils, making accurate weighing and purity assessment difficult. The

crystalline nature of the DCHA salt provides a significant advantage: it facilitates purification by

recrystallization and its sharp, defined melting point can serve as an indicator of purity.

Protocol for Conversion of the DCHA Salt to the Free
Acid
Prior to its use in a coupling reaction, the DCHA salt must be converted back to the free

carboxylic acid. This is a critical step, as the free carboxylate is required for activation. The

following is a standard, field-proven protocol.

Rationale: This protocol utilizes a liquid-liquid extraction. The DCHA salt is dissolved in an

organic solvent. An aqueous solution of a mild acid (like potassium bisulfate, KHSO₄) is then

used to protonate the carboxylate and, concurrently, the dicyclohexylamine, pulling the

resulting dicyclohexylammonium salt into the aqueous phase. The desired free-acid product

remains in the organic layer.

Step-by-Step Methodology:

Dissolution: Dissolve the Boc-D-Pen(pMeBzl)-OH.DCHA salt in a suitable organic solvent,

such as Dichloromethane (DCM) or Ethyl Acetate (EtOAc), at a concentration of

approximately 0.1-0.2 M.

Acidic Wash: Transfer the organic solution to a separatory funnel and wash it three times

with an equal volume of a cold (0-4 °C) 10% aqueous KHSO₄ or 10% phosphoric acid

solution[7]. Note: Avoid using hydrochloric acid (HCl), as it can form a sparingly soluble

dicyclohexylammonium chloride precipitate that complicates the separation[7].

Neutral Wash: Wash the organic layer with water and then with brine to remove any residual

acid and salts.
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Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate

(MgSO₄).

Isolation: Filter off the drying agent and remove the solvent under reduced pressure

(rotoevaporation) to yield the free acid, which is often an oil or foam. The product should be

used immediately in the subsequent coupling step.

Core Application: Integration into Boc-SPPS
Workflows
The primary application of Boc-D-Pen(pMeBzl)-OH is its incorporation into a growing peptide

chain using the Boc/Bzl solid-phase synthesis strategy.

The Boc/Bzl Protection Scheme
This strategy relies on the differential stability of the protecting groups to acid. The N-α-Boc

group is labile to moderate acid (TFA), while the S-pMeBzl group is stable to TFA but labile to

strong acid (HF). This orthogonality is the key to successful synthesis.

Boc/Bzl Protection & Deprotection Strategy

Boc-AA(SideChain-Bzl)-Resin

H₂N-AA(SideChain-Bzl)-Resin

TFA / DCM
(Cyclical Deprotection)

Coupling:
Boc-AA-OH, Activator

H₂N-Peptide-COOH
(Fully Deprotected)

Anhydrous HF
(Final Cleavage)

Click to download full resolution via product page
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Caption: Differential acid lability in the Boc/Bzl SPPS strategy.

Experimental Protocol: A Single Coupling Cycle
The following protocol outlines the key steps for incorporating Boc-D-Pen(pMeBzl)-OH into a

peptide chain attached to a solid support (e.g., Merrifield resin).

Preparation of Free Acid: Convert the Boc-D-Pen(pMeBzl)-OH.DCHA salt to its free acid

form as described in the protocol in Section 4.

Resin Preparation (Deprotection): The resin-bound peptide from the previous cycle must

have its N-terminal Boc group removed.

Treat the peptide-resin with a solution of 25-50% TFA in DCM for approximately 30

minutes[3][10].

Wash the resin thoroughly with DCM to remove residual TFA.

Neutralization: The newly exposed N-terminal amine is a TFA salt and must be neutralized to

the free amine for effective coupling.

Treat the peptide-resin with a solution of 5-10% Diisopropylethylamine (DIEA) in DCM for

5-10 minutes[4].

Wash the resin thoroughly with DCM.

Activation and Coupling: The free acid of Boc-D-Pen(pMeBzl)-OH is activated in situ to form

a highly reactive species that readily couples with the N-terminal amine on the resin.

Dissolve the free acid (typically 2-4 equivalents relative to resin loading) in DCM or

Dimethylformamide (DMF).

Add an activating agent, such as HBTU/DIEA or DIC/HOBt (2-4 equivalents).

Add this activation mixture to the neutralized peptide-resin and allow the reaction to

proceed for 1-4 hours.

Monitor the reaction for completion using a qualitative test (e.g., Kaiser test).
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Washing: After coupling is complete, wash the resin extensively with DCM and DMF to

remove excess reagents and byproducts, preparing it for the next cycle.

Single SPPS Cycle for Boc-D-Pen(pMeBzl)-OH

Start:
Peptide(n)-Resin

Step 2: N-α-Deprotection
Treat Resin with TFA/DCM

Step 1: Convert
Boc-D-Pen(pMeBzl)-OH.DCHA

to Free Acid

Step 4: Activation & Coupling
Add Free Acid + Activator

(e.g., HBTU/DIEA)

Input

Step 3: Neutralization
Treat Resin with DIEA/DCM

Step 5: Wash
Remove excess reagents

End:
Peptide(n+1)-Resin

Click to download full resolution via product page

Caption: Experimental workflow for one amino acid incorporation cycle in Boc-SPPS.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b613697/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-modified-penicillamine-in-peptide-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613697?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion: A Versatile Tool for Advanced Peptide
Design
Boc-D-Pen(pMeBzl)-OH.DCHA is a highly specialized and strategically designed reagent that

empowers researchers in drug discovery and chemical biology. Its formulation as a stable,

high-purity DCHA salt ensures reliability and ease of handling, while its protecting group

scheme is perfectly tailored for the robust and well-established Boc/Bzl solid-phase peptide

synthesis methodology. Understanding the specific function of each component of this

molecule—from the conformation-directing D-penicillamine core to the orthogonally-protected

functional groups—is paramount to leveraging its full potential in the creation of novel and

potent peptide therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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